(5-Acetamido-3,4-diacetyloxy-6-chloro-2-hydroxy-6-oxohexyl) acetate

Specification

• CAS No.: 109581-83-1
• Molecular Formula: C14H19ClNO9-
• Molecular Weight: 380.75496
• IUPAC Name: (5-acetamido-3,4-diacetyloxy-6-chloro-2-hydroxy-6-oxohexyl) acetate
• Standard InChI: InChI=1S/C14H20ClNO9/c1-6(17)16-11(14(15)22)13(25-9(4)20)12(24-8(3)19)10(21)5-23-7(2)18/h10-13,21H,5H2,1-4H3,(H,16,17)
• SMILES: CC(=O)NC(C(C(C(COC(=O)C)O)OC(=O)C)OC(=O)C)C(=O)Cl

Introduction

(5-Acetamido-3,4-diacetyloxy-6-chloro-2-hydroxy-6-oxohexyl) acetate is a complex organic compound with a specific chemical structure. It is a derivative of hexose sugars, modified with acetamido, acetyloxy, chloro, hydroxy, and oxo groups. This compound is of interest in various chemical and biochemical studies due to its unique functional groups, which can participate in a variety of chemical reactions and biological interactions.

Synthesis and Preparation

The synthesis of (5-Acetamido-3,4-diacetyloxy-6-chloro-2-hydroxy-6-oxohexyl) acetate typically involves the modification of a hexose sugar derivative. This process may include acetylation, chlorination, and amidation reactions. The specific steps can vary depending on the starting material and desired yield.

Biological and Chemical Applications

While specific biological applications of (5-Acetamido-3,4-diacetyloxy-6-chloro-2-hydroxy-6-oxohexyl) acetate may not be widely documented, compounds with similar structures are often studied for their potential in drug development, particularly in areas such as:

• Antimicrobial Agents: Due to the presence of functional groups that can interact with biological targets.

• Glycochemistry: As a building block for more complex glycoconjugates.

Research Findings and Future Directions

Research on (5-Acetamido-3,4-diacetyloxy-6-chloro-2-hydroxy-6-oxohexyl) acetate is limited, but related compounds have shown promise in various biochemical studies. Future research could focus on exploring its reactivity, biological activity, and potential applications in drug synthesis or as a chemical intermediate.